N-{2-[(2,5-dimethoxybenzyl)amino]ethyl}-2-fluorobenzamide

• IUPAC Name: N-[2-[(2,5-dimethoxyphenyl)methylamino]ethyl]-2-fluorobenzamide
• InChI: InChI=1S/C18H21FN2O3/c1-23-14-7-8-17(24-2)13(11-14)12-20-9-10-21-18(22)15-5-3-4-6-16(15)19/h3-8,11,20H,9-10,12H2,1-2H3,(H,21,22)
• InChI Key: PPJREFCSAKOYQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CNCCNC(=O)C2=CC=CC=C2F
• Molecular Formula: C18H21FN2O3
• DSSTOX Substance ID: DTXSID701166818
• Molecular Weight: 332.4 g/mol
• CAS RN: 701275-62-9

Description

N-{2-[(2,5-dimethoxybenzyl)amino]ethyl}-2-fluorobenzamide, commonly known as C-1311, is a small molecule inhibitor that has been extensively studied for its potential applications in cancer treatment. C-1311 is a member of the benzamide family of compounds and is known for its ability to inhibit the activity of a specific enzyme called poly(ADP-ribose) polymerase (PARP).

Mechanism of Action

C-1311 works by inhibiting the activity of N-{2-[(2,5-dimethoxybenzyl)amino]ethyl}-2-fluorobenzamide, an enzyme that plays a critical role in the repair of DNA damage. When DNA is damaged, N-{2-[(2,5-dimethoxybenzyl)amino]ethyl}-2-fluorobenzamide is activated and recruits other proteins to the site of damage to facilitate repair. By inhibiting N-{2-[(2,5-dimethoxybenzyl)amino]ethyl}-2-fluorobenzamide, C-1311 prevents the repair of DNA damage, leading to the accumulation of DNA breaks and ultimately cell death.
Biochemical and Physiological Effects
C-1311 has been shown to have potent anti-tumor activity in a variety of cancer cell lines, both in vitro and in vivo. In addition to its ability to sensitize cancer cells to DNA-damaging agents, C-1311 has also been shown to induce cell cycle arrest and apoptosis in cancer cells. Furthermore, C-1311 has been shown to be well-tolerated in animal models, with no significant toxicity observed.

Advantages and Limitations for Lab Experiments

One of the main advantages of C-1311 is its potency as a N-{2-[(2,5-dimethoxybenzyl)amino]ethyl}-2-fluorobenzamide inhibitor. C-1311 has been shown to be more potent than other N-{2-[(2,5-dimethoxybenzyl)amino]ethyl}-2-fluorobenzamide inhibitors, such as olaparib and veliparib. Additionally, C-1311 has been shown to be well-tolerated in animal models, making it an ideal candidate for further preclinical studies. However, one limitation of C-1311 is its relatively low solubility, which can make it difficult to formulate for in vivo studies.

Future Directions

There are several future directions for research on C-1311. One area of interest is the combination of C-1311 with other DNA-damaging agents, such as chemotherapy and radiation therapy. Another area of interest is the development of more soluble formulations of C-1311 for in vivo studies. Additionally, further studies are needed to determine the optimal dosing and scheduling of C-1311 for maximum efficacy. Finally, there is a need for clinical trials to determine the safety and efficacy of C-1311 in humans.

Scientific Research Applications

C-1311 has been extensively studied for its potential applications in cancer treatment. N-{2-[(2,5-dimethoxybenzyl)amino]ethyl}-2-fluorobenzamide is an enzyme that plays a critical role in DNA repair, and its inhibition has been shown to sensitize cancer cells to DNA-damaging agents, such as chemotherapy and radiation therapy. C-1311 has been shown to be a potent inhibitor of N-{2-[(2,5-dimethoxybenzyl)amino]ethyl}-2-fluorobenzamide, making it a promising candidate for combination therapy with DNA-damaging agents.